Cas no 90561-85-6 (3-Bromo-2,4,6-trimethylnitrobenzene)

3-Bromo-2,4,6-trimethylnitrobenzene structure
90561-85-6 structure
Product Name:3-Bromo-2,4,6-trimethylnitrobenzene
CAS No:90561-85-6
MF:C9H10BrNO2
MW:244.085201740265
MDL:MFCD00015924
CID:91020
PubChem ID:24882933
Update Time:2025-09-20

3-Bromo-2,4,6-trimethylnitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1,3,5-trimethyl-4-nitrobenzene
    • 2-Bromo-4-nitromesitylene~3-Bromo-2,4,6-trimethylnitrobenzene
    • 3-Bromo-2,4,6-trimethylnitrobenzene
    • 1-Bromo-3-nitro-2,4,6-trimethylbenzene
    • 2-Brom-1,3,5-trimethyl-4-nitro-benzol
    • 2-Brom-4-nitro-mesitylen
    • 2-bromo-1,3,5-trimethyl-4-nitro-benzene
    • 2-bromo-4-nitro-1,3,5-trimethylbenzene
    • 4-Bromo-2-nitromesitylene
    • Brom-nitro-mesitylen
    • 2-Bromo-1,3,5-trimethyl-4-nitrobenzene (ACI)
    • Mesitylene, 2-bromo-4-nitro- (6CI, 7CI)
    • 4-Bromo-2-nitromesitylene, 97%
    • CS-0321902
    • IUFDRRDWXUSFBG-UHFFFAOYSA-N
    • DTXSID20373768
    • BBL100676
    • STL554470
    • MS-20058
    • G77428
    • SCHEMBL3981776
    • MFCD00015924
    • AKOS005255026
    • 90561-85-6
    • DB-022305
    • MDL： MFCD00015924
    • Inchi： 1S/C9H10BrNO2/c1-5-4-6(2)9(11(12)13)7(3)8(5)10/h4H,1-3H3
    • InChI Key： IUFDRRDWXUSFBG-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(C)=C(Br)C(C)=CC=1C)=O
    • BRN： 1958703

Computed Properties

  • Exact Mass: 242.98900
  • Monoisotopic Mass: 242.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 45.8A^2

Experimental Properties

  • Color/Form: Cream to yellow solid
  • Density: 1.467
  • Melting Point: 59-64 °C (lit.)
  • Boiling Point: 106-107 °C/1.3 mmHg(lit.)
  • Flash Point: 106-107°C/1.3mm
  • Refractive Index: 1.575
  • PSA: 45.82000
  • LogP: 3.80570
  • Sensitiveness: Light Sensitive
  • Solubility: Insoluble in water

3-Bromo-2,4,6-trimethylnitrobenzene Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：LIGHT SENSITIVE

3-Bromo-2,4,6-trimethylnitrobenzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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3-Bromo-2,4,6-trimethylnitrobenzene Production Method

Production Method 1

576-83-0 576-83-0
90561-85-6 90561-85-6
Reaction Conditions
1.1 Reagents: 1,2-Benzisothiazol-3(2H)-one, 2-nitro-, 1,1-dioxide Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ;  3 h, 55 °C
Reference
Facile access to nitroarenes and nitroheteroarenes using N-nitrosaccharin
Calvo, Roxan; Zhang, Kun; Passera, Alessandro ; Katayev, Dmitry, Nature Communications, 2019, 10(1), 1-8

Production Method 2

576-83-0 576-83-0
90561-85-6 90561-85-6
Reaction Conditions
1.1 Reagents: Nitric acid Solvents: Acetic acid ,  Acetic anhydride
Reference
Oxidation of 3-phenoxymesitol
Bruce, Thomas C., Journal of Organic Chemistry, 1958, 23, 246-8

3-Bromo-2,4,6-trimethylnitrobenzene Raw materials

3-Bromo-2,4,6-trimethylnitrobenzene Preparation Products

3-Bromo-2,4,6-trimethylnitrobenzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:90561-85-6)3-Bromo-2,4,6-trimethylnitrobenzene
Order Number:A843583
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:00
Price ($):154.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:90561-85-6)3-Bromo-2,4,6-trimethylnitrobenzene
A843583
Purity:99%
Quantity:5g
Price ($):154.0
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